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Abstract

Ampelopsin F, a naturally occurring stilbenoid, has garnered significant interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the physical and chemical properties of Ampelopsin F (CAS:
151487-08-0), alongside a detailed exploration of its biological activities. This document
summarizes key quantitative data, outlines experimental protocols for its isolation and
biological evaluation, and visualizes associated signaling pathways to facilitate further research
and drug development endeavors.

Chemical and Physical Properties

Ampelopsin F is a polyphenolic compound with the molecular formula C2sH2206 and a
molecular weight of 454.50 g/mol .[1] It typically presents as a powder.[2] While a specific
experimental melting point is not readily available in the cited literature, its physical state at
room temperature is solid.

Table 1: Physical and Chemical Properties of Ampelopsin F
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Property Value Reference(s)
CAS Number 151487-08-0 [1][3]
Molecular Formula C28H2206 [1][2]
Molecular Weight 454.50 g/mol [1]

Physical Description Powder [2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone.

Note: Quantitative solubility data (e.g., in g/L or mg/mL) is not specified in the provided search
results.

Spectroscopic Data

The structural elucidation of Ampelopsin F has been achieved through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed 1H and 13C NMR spectral data with complete peak assignments are crucial for the
unambiguous identification of Ampelopsin F. While the search results indicate the use of NMR
for characterization, specific chemical shifts (d) and coupling constants (J) were not explicitly
provided.

Mass Spectrometry (MS)

Electrospray lonization (ESI-MS) is a common technique for determining the molecular weight
and fragmentation pattern of natural products like Ampelopsin F. A detailed analysis of the
ESI-MS/MS spectrum would provide valuable information for its structural confirmation.

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum of Ampelopsin F is expected to show characteristic absorption maxima
(Amax) related to its conjugated phenolic structure. These values are important for its
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quantification and for monitoring its purity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of Ampelopsin F will exhibit characteristic absorption bands
corresponding to its functional groups, such as hydroxyl (-OH) and aromatic (C=C) stretching
vibrations.

Biological Activities and Signaling Pathways

Ampelopsin F has demonstrated a range of biological activities, primarily attributed to its
antioxidant and anti-inflammatory properties. These effects are mediated through its interaction
with various cellular signaling pathways.

Antioxidant Activity

Ampelopsin F exhibits its antioxidant effects by scavenging free radicals, which helps to
mitigate oxidative stress within biological systems.[1] This activity is crucial for protecting
cellular components from damage induced by reactive oxygen species (ROS).[1]

Anti-inflammatory Activity

Ampelopsin F has been shown to attenuate inflammatory responses by inhibiting key
signaling pathways, including the nuclear factor-kappa B (NF-kB) and Janus kinase/signal
transducer and activator of transcription (JAK/STAT) pathways.[2] It has been observed to
reduce the production of pro-inflammatory cytokines such as interleukin (IL)-1p3, IL-6, and tumor
necrosis factor-a (TNF-a) in lipopolysaccharide (LPS)-induced microglial cells.[2] Furthermore,
it has been reported to modulate the mitogen-activated protein kinase (MAPK) signaling
pathway.[5]

Signaling Pathway Diagrams:
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Figure 1: Ampelopsin F Inhibition of the NF-kB Signaling Pathway.
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Figure 2: Ampelopsin F Inhibition of the JAK2/STAT3 Signaling Pathway.

Antibacterial Activity

Ampelopsin F has also been reported to possess antibacterial properties.[6] The mechanism
of action may involve the disruption of bacterial cell membranes and interference with essential
cellular processes.

Experimental Protocols
Isolation and Purification of Ampelopsin F

A general workflow for the isolation and purification of Ampelopsin F from a plant source like
Ampelopsis brevipedunculata involves the following steps:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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